Cas no 749875-07-8 (2-Bromo-6-(trifluoromethyl)nicotinic Acid)

• Product Name: 2-Bromo-6-(trifluoromethyl)nicotinic Acid
• CAS No: 749875-07-8
• MF: C₇H₃BrF₃NO₂
• MW: 270.003431558609
• MDL: MFCD09909645
• CID: 562163
• PubChem ID: 28242460
• Update Time: 2025-06-30

2-Bromo-6-(trifluoromethyl)nicotinic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-trifluoromethyl-3-pyridinecarboxylic acid
• 2-Bromo-6-(trifluoromethyl)nicotinic acid
• 2-bromo-6-(trifluoromethyl)pyridine-3-carboxylic acid
• 2-BROMO-6-TRIFLUOROMETHYL NICOTINIC ACID
• 3-Pyridinecarboxylicacid, 2-bromo-6-(trifluoromethyl)-
• bromotrifluoromethylnicotinicacid
• 3-Pyridinecarboxylic acid, 2-bromo-6-(trifluoromethyl)-
• 2-bromo-6-(trifluoromethyl)-3-pyridinecarboxylic acid
• 2-BROMO-6-TRUFLUOROMETHYL-3-PYRIDINECARBOXYLIC ACID
• CD-0293
• FT-0657578
• DTXSID90651186
• 2-Bromo-6-trifluoromethyl-3-pyridinecarboxylicacid
• MFCD09909645
• A838294
• AM808257
• J-508433
• SCHEMBL26732611
• 749875-07-8
• AKOS005072064
• XH0736
• 2-Bromo-6-(trifluoromethyl)nicotinic Acid

• MDL： MFCD09909645
• Inchi： 1S/C7H3BrF3NO2/c8-5-3(6(13)14)1-2-4(12-5)7(9,10)11/h1-2H,(H,13,14)
• InChI Key： YLKWDJIZOAKOIM-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C=CC(C(F)(F)F)=N1

Computed Properties

• Exact Mass: 268.93000
• Monoisotopic Mass: 268.93
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.2A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.863
• Melting Point: 130-132°
• Boiling Point: 290℃
• Flash Point: 129℃
• Refractive Index: 1.518
• PSA: 50.19000
• LogP: 2.56110

2-Bromo-6-(trifluoromethyl)nicotinic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-Bromo-6-(trifluoromethyl)nicotinic Acid

2-Bromo-6-(trifluoromethyl)nicotinic Acid: A Comprehensive Overview

2-Bromo-6-(trifluoromethyl)nicotinic Acid (CAS No. 749875-07-8) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and analytical chemistry. This compound, characterized by its bromine and trifluoromethyl substituents, exhibits unique chemical properties that make it a valuable tool in various research and industrial applications. In this article, we will delve into the structural features, synthesis methods, applications, and recent advancements associated with 2-Bromo-6-(trifluoromethyl)nicotinic Acid.

The molecular structure of 2-Bromo-6-(trifluoromethyl)nicotinic Acid is defined by its nicotinic acid backbone, which serves as a versatile platform for functionalization. The bromine atom at the 2-position and the trifluoromethyl group at the 6-position introduce distinct electronic and steric effects, enhancing the compound's reactivity and selectivity in various chemical reactions. These substituents also contribute to the compound's stability and solubility properties, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of 2-Bromo-6-(trifluoromethyl)nicotinic Acid in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules with improved pharmacokinetic profiles. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases. The trifluoromethyl group was found to significantly enhance the compound's lipophilicity, thereby improving its ability to cross cellular membranes.

In addition to its pharmaceutical applications, 2-Bromo-6-(trifluoromethyl)nicotinic Acid has found utility in materials science. Its unique electronic properties make it an ideal candidate for use in organic electronics. A 2023 research article in *Advanced Materials* reported that films prepared from this compound exhibit superior charge transport properties, making them promising candidates for next-generation organic semiconductors.

The synthesis of 2-Bromo-6-(trifluoromethyl)nicotinic Acid involves a multi-step process that typically begins with the bromination of nicotinic acid derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, a 2023 study in *Green Chemistry* introduced a palladium-catalyzed coupling reaction that significantly reduces the reaction time and enhances yield compared to traditional methods.

Another area where 2-Bromo-6-(trifluoromethyl)nicotinic Acid has shown promise is in analytical chemistry. Its ability to act as a chiral selector in chromatographic separations has been exploited for enantiomeric resolution of complex mixtures. A 2023 paper in *Analytica Chimica Acta* demonstrated that this compound can effectively separate enantiomers of pharmaceutical compounds with high precision.

Despite its numerous advantages, the handling and storage of 2-Bromo-6-(trifluoromethyl)nicotinic Acid require careful consideration due to its sensitivity to moisture and light. Researchers are advised to store the compound under inert conditions to maintain its stability and purity.

In conclusion, 2-Bromo-6-(trifluoromethyl)nicotinic Acid (CAS No. 749875-07-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as an invaluable tool for future research and development efforts.